Cas no 1804833-89-3 (2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1804833-89-3
• MF: C₉H₆ClF₃INO₃
• MW: 395.501524448395
• CID: 4837304
• Update Time: 2025-10-22

2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H6ClF3INO3/c10-3-5-4(1-8(16)17)6(2-7(14)15-5)18-9(11,12)13/h2H,1,3H2,(H,16,17)
• InChI Key： SWBCFQSGDDDWPD-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(CC(=O)O)C(CCl)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 305
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid

Comprehensive Overview of 2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804833-89-3)

2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804833-89-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloromethyl moiety, an iodo substituent, and a trifluoromethoxy group, making it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly interested in this compound due to its potential role in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents.

The structural complexity of 2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid allows for diverse chemical modifications, which is why it has garnered attention in medicinal chemistry and drug discovery. Its iodo group, for instance, is particularly valuable in cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in constructing complex molecular architectures. Additionally, the trifluoromethoxy group is known to enhance the metabolic stability and bioavailability of drug candidates, aligning with current trends in fluorinated compound research.

In the context of agrochemical innovation, this compound's pyridine core is a common scaffold in many pesticides and herbicides. The presence of both halogenated and electron-withdrawing groups contributes to its potential efficacy in targeting specific biological pathways in pests or weeds. With the growing demand for sustainable agriculture solutions, researchers are exploring how derivatives of 2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid can contribute to next-generation crop protection technologies.

From a synthetic perspective, the compound's chloromethyl group offers reactivity for further functionalization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This is particularly relevant in the era of high-throughput screening and computational chemistry, where rapid optimization of lead compounds is essential. The compound's CAS No. 1804833-89-3 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial R&D.

Environmental and green chemistry considerations are also driving interest in this compound. The incorporation of halogen atoms and fluorinated groups raises questions about biodegradability and ecological impact, which are hot topics in modern chemical research. Scientists are investigating ways to balance the efficacy of such compounds with their environmental footprint, aligning with global initiatives like the UN Sustainable Development Goals (SDGs).

In summary, 2-(Chloromethyl)-6-iodo-4-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804833-89-3) is a multifaceted compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to address some of the most pressing challenges in drug development and sustainable agriculture. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical research.